Cas no 407-59-0 (1,1,1,4,4,4-HEXAFLUOROBUTANE)

• Product Name: 1,1,1,4,4,4-HEXAFLUOROBUTANE
• CAS No: 407-59-0
• MF: C₄H₄F₆
• MW: 166.064982414246
• MDL: MFCD00236686
• CID: 926154
• PubChem ID: 67890
• Update Time: 2025-07-02

1,1,1,4,4,4-HEXAFLUOROBUTANE Chemical and Physical Properties

Names and Identifiers

• 1,1,1,4,4,4-HEXAFLUOROBUTANE
• 1,1,1,3,3,3-hexafluorobutane
• 1,1,1,4,4,4-Hexafluor-butan
• CF3CH2CH2CF3
• HFC 245mffm
• HFC 356
• HFC 356mff
• HFC 356mffm
• AKOS006228633
• AMY3642
• 407-59-0
• R 356
• DTXSID8074942
• Butane, 1,1,1,4,4,4-hexafluoro-
• SCHEMBL166134
• MFCD00236686
• A825273

• MDL： MFCD00236686
• Inchi： 1S/C4H4F6/c5-3(6,7)1-2-4(8,9)10/h1-2H2
• InChI Key： CXIGIYYQHHRBJC-UHFFFAOYSA-N
• SMILES： FC(CCC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 166.02200
• Monoisotopic Mass: 166.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 83.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1,37 g/cm3
• Melting Point: -53°C
• Boiling Point: 24-25°C
• Refractive Index: 1.2732
• PSA: 0.00000
• LogP: 2.89120

1,1,1,4,4,4-HEXAFLUOROBUTANE Security Information

• Safety Instruction： S23
• Hazardous Material Identification：
• HazardClass：GAS

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1,1,1,4,4,4-HEXAFLUOROBUTANE

Comprehensive Overview of 1,1,1,4,4,4-HEXAFLUOROBUTANE (CAS No. 407-59-0): Properties, Applications, and Sustainability

1,1,1,4,4,4-HEXAFLUOROBUTANE (CAS No. 407-59-0), a fluorinated hydrocarbon, has garnered significant attention in industrial and scientific communities due to its unique physicochemical properties. This compound, often referred to as HFC-356mff or perfluorobutane, is characterized by its high thermal stability, low toxicity, and non-flammability. These attributes make it a versatile candidate for applications ranging from refrigeration to precision cleaning. In this article, we delve into its molecular structure, industrial uses, and environmental impact, addressing common queries such as "Is 1,1,1,4,4,4-HEXAFLUOROBUTANE ozone-depleting?" and "What are the alternatives to fluorinated gases?"—topics frequently searched in AI-driven research platforms.

The molecular formula of 1,1,1,4,4,4-HEXAFLUOROBUTANE is C₄H₂F₆, featuring a linear carbon chain with fluorine atoms symmetrically bonded to terminal carbons. This configuration contributes to its low global warming potential (GWP) compared to traditional chlorofluorocarbons (CFCs), aligning with modern sustainability goals. Recent studies highlight its role in electronic cooling systems, where its dielectric properties and thermal conductivity outperform conventional fluids. Engineers and researchers increasingly explore its potential in next-gen heat transfer fluids, a trending topic in green chemistry forums.

Environmental considerations are paramount when discussing fluorinated compounds. Unlike CFCs, 407-59-0 exhibits negligible ozone depletion potential (ODP), making it a safer choice for industries transitioning to eco-friendly refrigerants. However, its GWP remains a concern, prompting investigations into bio-based solvents and hydrogenated alternatives. A 2023 market analysis revealed growing demand for low-GWP fluorocarbons in HVAC systems, reflecting regulatory shifts toward F-gas regulations in the EU and North America.

In the pharmaceutical sector, 1,1,1,4,4,4-HEXAFLUOROBUTANE serves as a carrier solvent for drug formulation due to its inertness and compatibility with sensitive APIs. Its use in medical device sterilization is another niche application, leveraging its rapid evaporation rate. FAQs like "How does 407-59-0 compare to perfluorohexane in medical applications?" underscore the need for comparative data—a gap often filled by AI-powered chemical databases.

From a synthesis perspective, 407-59-0 is produced via fluorination of butane derivatives, with manufacturers optimizing yields through catalytic processes. The compound’s purity (>99.5%) is critical for electronics manufacturing, where trace impurities can compromise semiconductor performance. Industry reports emphasize the rise of fluorocarbon recycling initiatives to mitigate waste, a hot topic in circular economy discussions.

Looking ahead, innovations in fluorocarbon chemistry aim to balance performance with sustainability. 1,1,1,4,4,4-HEXAFLUOROBUTANE exemplifies this duality—a compound bridging traditional industrial needs and net-zero carbon ambitions. As regulations evolve, its role may shift, but its scientific relevance endures, particularly in high-tech applications demanding precision and reliability.